Cas no 1531528-23-0 (2,3-dihydro-1,4-benzodioxine-5-carboximidamide)

• Product Name: 2,3-dihydro-1,4-benzodioxine-5-carboximidamide
• CAS No: 1531528-23-0
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 5819167
• PubChem ID: 83677484
• Update Time: 2025-05-25

2,3-dihydro-1,4-benzodioxine-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1,4-benzodioxine-5-carboximidamide
• 1531528-23-0
• EN300-1840829

• Inchi： 1S/C9H10N2O2/c10-9(11)6-2-1-3-7-8(6)13-5-4-12-7/h1-3H,4-5H2,(H3,10,11)
• InChI Key： UTONXMNYIKTFQV-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(C(=N)N)C1=2

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.3Ų

Additional information on 2,3-dihydro-1,4-benzodioxine-5-carboximidamide

Introduction to 2,3-Dihydro-1,4-Benzodioxine-5-Carboximidamide (CAS No. 1531528-23-0)

The compound 2,3-dihydro-1,4-benzodioxine-5-carboximidamide, identified by the CAS registry number 1531528-23-0, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of benzodioxines, which are known for their aromatic properties and versatility in chemical reactions. The molecule's structure consists of a benzene ring fused with a dioxane ring, along with a carboximidamide group attached at the 5-position. This combination of functional groups makes it a promising candidate for further exploration in drug discovery and material science.

Recent studies have highlighted the potential of benzodioxine derivatives in the development of novel pharmaceutical agents. The presence of the carboximidamide group in this compound introduces additional functional diversity, enabling it to participate in various biochemical interactions. Researchers have shown interest in its ability to act as a ligand in metalloenzyme inhibition or as a component in bioconjugate chemistry. These findings underscore the importance of understanding the molecular properties and reactivity of this compound.

The synthesis of 2,3-dihydro-1,4-benzodioxine-5-carboximidamide involves a multi-step process that typically begins with the preparation of the benzodioxine core. This is followed by functionalization at the 5-position to introduce the carboximidamide group. Recent advancements in catalytic methods and green chemistry have made these syntheses more efficient and environmentally friendly. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

From a structural standpoint, the molecule's stability is influenced by its aromaticity and the electron-withdrawing effects of the dioxane ring. These properties contribute to its thermal stability and resistance to oxidative degradation. Experimental data indicate that the compound has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility characteristics make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The application of CAS No. 1531528-23-0 extends beyond traditional chemical synthesis. Recent research has explored its role as a building block in supramolecular chemistry, where it serves as a component in self-assembling structures. Its ability to form hydrogen bonds due to the presence of oxygen atoms in the dioxane ring and nitrogen atoms in the imidamide group facilitates such interactions. This property has led to its consideration in the design of stimuli-responsive materials and drug delivery systems.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. While these results are promising, further studies are required to elucidate its mechanism of action and potential toxicity profiles. Collaborative efforts between chemists and biologists are currently underway to optimize its bioavailability and pharmacokinetic properties.

The environmental impact of 2,3-dihydro-1,4-benzodioxine-5-carboximidamide is another area gaining attention among researchers. Given its potential use in industrial applications, understanding its degradation pathways under various environmental conditions is crucial. Recent studies have shown that under aerobic conditions, the compound undergoes microbial degradation within 6 months, suggesting that it poses minimal long-term risks to ecosystems when properly managed.

In conclusion, CAS No. 1531528-23-0, or 2,3-dihydro-1,4-benzodioxine-5-carboximidamide, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for future innovations in chemistry and medicine.